Cas no 1214356-34-9 (2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid
• CAS No: 1214356-34-9
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4909382
• Update Time: 2025-05-23

2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H10FNO3/c14-11-9(8-3-2-6-15-7-8)4-1-5-10(11)12(16)13(17)18/h1-7,12,16H,(H,17,18)
• InChI Key： BMZMOYGAQMSLLN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)O)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound 2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214356-34-9) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique combination of functional groups and aromatic systems, which contribute to its versatile reactivity and applications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for further research and development.

The molecular structure of 2-(2-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid features a phenyl ring substituted with a fluorine atom at the 2-position and a pyridin-3-yl group at the 3-position. This substitution pattern creates a highly electron-deficient aromatic system, which is known to exhibit strong electronic effects. The hydroxyl group attached to the acetic acid moiety adds to the compound's polarity and hydrogen bonding capacity, further enhancing its chemical reactivity. These structural features make the compound an attractive candidate for exploring its role in biological systems and chemical reactions.

Recent studies have highlighted the potential of 1214356-34-9 as a building block in drug discovery. Its ability to form stable complexes with metal ions has been explored in the context of developing new metalloenzymes and catalysts. Additionally, the compound has shown promise in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). Researchers have reported that 2-(2-fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid can act as a potent agonist or antagonist depending on its structural modifications, making it a valuable tool in pharmacological research.

In the field of materials science, the compound has been investigated for its role in self-assembling monolayers and supramolecular structures. The combination of its aromaticity and functional groups allows for strong intermolecular interactions, which are essential for constructing ordered nanostructures. Recent experiments have demonstrated that 1214356-34-9 can form stable Langmuir–Blodgett films, suggesting its potential use in creating advanced sensors and electronic devices.

The synthesis of 2-(2-fluoro-3-(pyridin-3-yliophenyl)-hydroxyacetic acid has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations. These advancements have significantly improved the yield and purity of the compound, facilitating large-scale production for industrial applications. Moreover, green chemistry approaches have been employed to minimize waste and reduce environmental impact during synthesis.

From an environmental perspective, understanding the degradation pathways of 1214356-34-9 is crucial for assessing its ecological impact. Recent studies have shown that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. This information is vital for regulatory agencies when evaluating its safety profile and potential risks associated with industrial use.

In conclusion, 2-(2-fluoro-3-(pyridin-3-yliophenyl)-hydroxyacetic acid (CAS No. 1214356-34-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent research breakthroughs, position it as a key player in advancing modern science and technology. As ongoing investigations continue to uncover new properties and uses, this compound is poised to make significant contributions to both academic research and industrial innovation.